Cas no 883545-20-8 (N-Methyl-3-(2-methylphenoxy)-1-propanamine)

• Product Name: N-Methyl-3-(2-methylphenoxy)-1-propanamine
• CAS No: 883545-20-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD08146573
• CID: 1070584
• PubChem ID: 6504195
• Update Time: 2025-05-21

N-Methyl-3-(2-methylphenoxy)-1-propanamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(o-tolyloxy)propan-1-amine
• Methyl-(3-o-tolyloxy-propyl)-amine
• N-methyl-3-(2-methylphenoxy)-1-propanamine(SALTDATA: FREE)
• N-METHYL-3-(2-METHYLPHENOXY)-1-PROPANAMINE
• AKOS000302634
• EN300-50551
• MFCD08146573
• BS-38513
• SCHEMBL13633202
• N-methyl-3-(2-methylphenoxy)propan-1-amine
• 883545-20-8
• methyl[3-(2-methylphenoxy)propyl]amine
• CS-0250353
• Methyl-(3-o-tolyloxy-propyl)-amine, AldrichCPR
• CCG-296281
• Z364247080
• N-Methyl-3-(2-methylphenoxy)-1-propanamine

• MDL： MFCD08146573
• Inchi： 1S/C11H17NO/c1-10-6-3-4-7-11(10)13-9-5-8-12-2/h3-4,6-7,12H,5,8-9H2,1-2H3
• InChI Key： GSTYRDQDZUDPOX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CCCNC

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.37420

N-Methyl-3-(2-methylphenoxy)-1-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-Methyl-3-(2-methylphenoxy)-1-propanamine

N-Methyl-3-(2-methylphenoxy)-1-propanamine: A Comprehensive Overview

N-Methyl-3-(2-methylphenoxy)-1-propanamine, identified by the CAS number 883545-20-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₁H₁₇NO, exhibits unique chemical properties that make it a valuable component in various applications. Recent advancements in synthetic methodologies have further enhanced its potential for use in drug development, polymer synthesis, and agricultural chemicals.

The structural elucidation of N-Methyl-3-(2-methylphenoxy)-1-propanamine reveals a complex interplay of functional groups, including an amino group, a phenoxy ring, and an alkyl chain. The presence of these groups contributes to its versatility in chemical reactions. For instance, the phenoxy ring can undergo nucleophilic aromatic substitution under specific conditions, while the amino group can participate in various amine-based reactions such as alkylation and acylation.

Recent studies have focused on the synthesis of this compound through innovative routes that minimize environmental impact and improve yield efficiency. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have demonstrated high selectivity and scalability. This method not only enhances the production process but also aligns with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, N-Methyl-3-(2-methylphenoxy)-1-propanamine has shown promise in the development of advanced materials. For example, it has been utilized as a precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the design of bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

The compound's stability under various conditions has also been a subject of recent research. Studies indicate that it exhibits excellent thermal stability up to 200°C and is resistant to hydrolysis under neutral conditions. These properties make it suitable for use in harsh industrial environments and long-term storage applications.

Furthermore, the environmental impact of N-Methyl-3-(2-methylphenoxy)-1-propanamine has been assessed through life cycle analysis (LCA). Findings suggest that its production process has a relatively low carbon footprint compared to traditional methods, making it an eco-friendly choice for industrial applications.

In conclusion, N-Methyl-3-(2-methylphenoxy)-1-propanamine, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research and industrial development. As advancements in synthetic techniques and application studies progress, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.